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Compound of Interest

Compound Name: Isopropyl isostearate

Cat. No.: B3428478 Get Quote

An In-Depth Technical Guide to Isopropyl Isostearate for Researchers and Drug Development

Professionals

Introduction
Isopropyl isostearate is the ester of isopropyl alcohol and isostearic acid, widely utilized in the

cosmetic and pharmaceutical industries as an emollient, lubricant, and binder.[1][2] This guide

provides a comprehensive overview of its technical data, safety profile, and applications, with a

focus on its relevance to researchers, scientists, and professionals in drug development.

Isopropyl isostearate is a clear, colorless, and odorless liquid.[3] Its chemical formula is

C21H42O2.[4]

Chemical and Physical Properties
Isopropyl isostearate is a synthetic ingredient produced by the esterification of isostearic acid

with isopropyl alcohol.[4] Isostearic acid itself is a mixture of branched-chain C18 fatty acids.

The physical and chemical properties of isopropyl isostearate are summarized in the table

below, providing a clear reference for formulation development.
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Property Value

CAS Number 68171-33-5, 31478-84-9[1][4]

Molecular Formula C21H42O2[1]

Molecular Weight 326.56 g/mol [1]

Appearance Clear, colorless liquid[4]

Melting Point 18.45°C (estimate)[1]

Boiling Point 364.57°C (rough estimate)[1]

Density 0.8760 g/cm³ (rough estimate)[5]

Flash Point 183.6°C[6]

Refractive Index 1.4304 (estimate)[1]

Solubility Partially soluble in water[4]

Viscosity Low[4]

Synthesis of Isopropyl Isostearate
The synthesis of isopropyl isostearate is a straightforward esterification reaction. This

process involves the reaction of isostearic acid with isopropyl alcohol, typically in the presence

of a catalyst, to yield isopropyl isostearate and water. Subsequent purification steps are

employed to obtain the final product.
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Isostearic Acid

EsterificationIsopropyl Alcohol

Catalyst

Isopropyl Isostearate

Water

Isopropyl Isostearate Components Potential Cellular Interactions

Stearic Acid Macrophage Modulation
 influences

Isopropyl Alcohol Immune Signaling
 may affect
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Prepare Franz Diffusion Cell

Mount Synthetic Membrane

Fill Receptor with Medium

Apply Formulation to Membrane

Collect Samples at Time Intervals

Analyze Samples (e.g., HPLC)

Calculate Drug Release Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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